Cas no 72448-28-3 (3-Azabicyclo[3.1.0]hexane-2-carboxamide,N-methyl-, (1R,2R,5S)-rel-)

• Product name: 3-Azabicyclo[3.1.0]hexane-2-carboxamide,N-methyl-, (1R,2R,5S)-rel-
• CAS No: 72448-28-3
• MF: C₇H₁₂N₂O
• MW: 140.18300
• CID: 549597
• PubChem ID: 90475586

3-Azabicyclo[3.1.0]hexane-2-carboxamide,N-methyl-, (1R,2R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane-2-carboxamide,N-methyl-, (1R,2R,5S)-rel-
• 3-Azabicyclo[3.1.0]hexane-2-carboxamide,N-methyl-,(1alpha,2alpha,5alpha)-(9CI)
• 3-Azabicyclo[3.1.0]hexane-2-carboxamide,N-methyl-, (1a,2a,5a)- (9CI)
• 3-Azabicyclo[3.1.0]hexane-2-carboxamide,N-methyl-, (1a,2a,5a)-(?à)-
• 72448-28-3

• Inchi： InChI=1S/C7H12N2O/c1-8-7(10)6-5-2-4(5)3-9-6/h4-6,9H,2-3H2,1H3,(H,8,10)/t4-,5-,6-/m1/s1
• InChI Key： QFHWAZLEIHABHM-HSUXUTPPSA-N
• SMILES： CNC(=O)C1C2CC2CN1

Computed Properties

• Exact Mass: 140.09500
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų
• XLogP3: -0.4

Experimental Properties

• PSA: 41.13000
• LogP: 0.06000